Cas no 278784-83-1 (Phenyl 3,4,6-Tri-O-acetyl-2-deoxy-1-thio-2-(2,2,2-trichloroethoxyformamido)-beta-D-galactopyranoside)

Phenyl 3,4,6-Tri-O-acetyl-2-deoxy-1-thio-2-(2,2,2-trichloroethoxyformamido)-beta-D-galactopyranoside is a protected thioglycoside derivative used in carbohydrate chemistry and glycoconjugate synthesis. The acetyl groups at the 3, 4, and 6 positions provide stability and selective deprotection options, while the 2-deoxy-2-trichloroethoxyformamido moiety serves as a versatile intermediate for further functionalization. The phenylthio aglycone enhances reactivity in glycosylation reactions, facilitating efficient oligosaccharide assembly. This compound is particularly valuable for stereoselective glycosidic bond formation due to its beta-configuration. Its robust protecting group strategy ensures compatibility with diverse synthetic conditions, making it a reliable building block for complex glycan synthesis.
Phenyl 3,4,6-Tri-O-acetyl-2-deoxy-1-thio-2-(2,2,2-trichloroethoxyformamido)-beta-D-galactopyranoside structure
278784-83-1 structure
Product Name:Phenyl 3,4,6-Tri-O-acetyl-2-deoxy-1-thio-2-(2,2,2-trichloroethoxyformamido)-beta-D-galactopyranoside
CAS No:278784-83-1
MF:C21H24Cl3NO9S
MW:572.840562820435
MDL:MFCD11112181
CID:248200
PubChem ID:125307180
Update Time:2025-05-23

Phenyl 3,4,6-Tri-O-acetyl-2-deoxy-1-thio-2-(2,2,2-trichloroethoxyformamido)-beta-D-galactopyranoside Chemical and Physical Properties

Names and Identifiers

    • b-D-Galactopyranoside, phenyl2-deoxy-1-thio-2-[[(2,2,2-trichloroethoxy)carbonyl]amino]-, 3,4,6-triacetate
    • Phenyl 3,4,6-Tri-O-acetyl-2-deoxy-1-thio-2-(2,2,2-trichloroethoxyformamido)-beta-D-galactopyranoside
    • [(2S,3R,4R,5S,6S)-3,4-diacetyloxy-6-phenylsulfanyl-5-(2,2,2-trichloroethoxycarbonylamino)oxan-2-yl]methyl acetate
    • b-D-Galactopyranoside, phenyl2-deoxy-1-thio-2-[[(2,2,2-trichloroethoxy)carbonyl]amino]-, 3,4,6...
    • -<small>D<
    • LogP
    • Phenyl 3,<wbr>
    • α-L-allop<wbr>
    • CID 133554192
    • Phenyl 3,4,6-Tri-O-acetyl-2-deoxy-1-thio-2-(2,2,2-trichloroethoxyforMaMido)-β-D-galactopyranoside
    • Phenyl3,4,6-Tri-O-acetyl-2-deoxy-1-thio-2-(2,2,2-trichloroethoxyformamido)-β-D-galactopyranoside>β-D-Galactopyranoside, phenyl 2-deoxy-1-thio-2-[[(2,2,2-trichloroethoxy)carbonyl]amino]-, 3,4,6-triacetate
    • (2R,3R,4R,5R,6S)-2-(Acetoxymethyl)-6-(phenylthio)-5-[[(2,2,2-trichloroethoxy)carbonyl]amino]tetrahydro-2H-pyran-3,4-diyl Diacetate
    • T72215
    • [(2R,3R,4R,5R,6S)-3,4-Diacetyloxy-6-phenylsulfanyl-5-(2,2,2-trichloroethoxycarbonylamino)oxan-2-yl]methyl acetate
    • phenyl3,4,6-tri-o-acetyl-2-deoxy-1-thio-2-(2,2,2-trichloroethoxyformamido)-beta-d-galactopyranoside
    • CS-0214577
    • MFCD11112181
    • 278784-83-1
    • [(2R,3R,4R,5R,6S)-3,4-BIS(ACETYLOXY)-6-(PHENYLSULFANYL)-5-{[(2,2,2-TRICHLOROETHOXY)CARBONYL]AMINO}OXAN-2-YL]METHYL ACETATE
    • MDL: MFCD11112181
    • Inchi: 1S/C21H24Cl3NO9S/c1-11(26)30-9-15-17(32-12(2)27)18(33-13(3)28)16(25-20(29)31-10-21(22,23)24)19(34-15)35-14-7-5-4-6-8-14/h4-8,15-19H,9-10H2,1-3H3,(H,25,29)/t15-,16-,17+,18-,19+/m1/s1
    • InChI Key: AZDNCEYOFMNMSH-FQBWVUSXSA-N
    • SMILES: ClC(COC(N[C@H]1[C@@H](O[C@H](COC(C)=O)[C@@H]([C@@H]1OC(C)=O)OC(C)=O)SC1C=CC=CC=1)=O)(Cl)Cl

Computed Properties

  • Exact Mass: 571.02400
  • Monoisotopic Mass: 571.023736g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 12
  • Complexity: 761
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 152

Experimental Properties

  • Density: 1.457
  • Melting Point: 115.0 to 119.0 deg-C
  • Boiling Point: 633.127°C at 760 mmHg
  • Flash Point: 336.703°C
  • Refractive Index: 1.572
  • PSA: 155.25000
  • LogP: 3.59950
  • pka: 8.97±0.70(Predicted)

Phenyl 3,4,6-Tri-O-acetyl-2-deoxy-1-thio-2-(2,2,2-trichloroethoxyformamido)-beta-D-galactopyranoside Security Information

  • Regulatory Condition Code:Class Q (sugars, alkaloids, antibiotics, hormones)
  • Storage Condition:0-10°C

Phenyl 3,4,6-Tri-O-acetyl-2-deoxy-1-thio-2-(2,2,2-trichloroethoxyformamido)-beta-D-galactopyranoside Customs Data

  • HS CODE:2940.00.6000

Phenyl 3,4,6-Tri-O-acetyl-2-deoxy-1-thio-2-(2,2,2-trichloroethoxyformamido)-beta-D-galactopyranoside Pricemore >>

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abcr
AB261764-1 g
Phenyl 3,4,6-tri-O-acetyl-2-deoxy-1-thio-2-(2,2,2-trichloroethoxyformamido)-beta-D-galactopyranoside; .
278784-83-1
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abcr
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Phenyl 3,4,6-tri-O-acetyl-2-deoxy-1-thio-2-(2,2,2-trichloroethoxyformamido)-beta-D-galactopyranoside; .
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Phenyl 3,4,6-Tri-O-acetyl-2-deoxy-1-thio-2-(2,2,2-trichloroethoxyformamido)-beta-D-galactopyranoside Production Method

Additional information on Phenyl 3,4,6-Tri-O-acetyl-2-deoxy-1-thio-2-(2,2,2-trichloroethoxyformamido)-beta-D-galactopyranoside

Phenyl 3,4,6-Tri-O-acetyl-2-deoxy-1-thio-2-(2,2,2-trichloroethoxyformamido)-beta-D-galactopyranoside: A Comprehensive Overview

Phenyl 3,4,6-Tri-O-acetyl-2-deoxy-1-thio-2-(2,2,2-trichloroethoxyformamido)-beta-D-galactopyranoside is a highly specialized compound with the CAS number NO 278784-83-1. This compound belongs to the class of glycosides and is characterized by its complex structure, which includes a beta-D-galactopyranoside backbone with multiple functional groups. The molecule features a phenyl group attached to the sugar moiety and is further modified by 3,4,6-tri-O-acetyl, deoxy, and thio substituents. Additionally, it incorporates a (2,2,2-trichloroethoxyformamido) group at the anomeric position.

The structural complexity of this compound makes it a valuable subject in glycochemistry and related fields. The beta-D-galactopyranoside framework is a derivative of galactose, a hexose sugar commonly found in nature. The presence of multiple acetyl groups at positions 3, 4, and 6 indicates that these hydroxyl groups are protected during synthesis or isolation. The deoxy modification at position 5 suggests the absence of a hydroxyl group at this position, which can influence the compound's reactivity and stability.

The thio substitution at position 1 introduces a sulfur atom into the structure. This modification can alter the electronic properties of the molecule and potentially enhance its bioavailability or pharmacokinetic profile. The (2,2,2-trichloroethoxyformamido) group attached at position 5 is particularly intriguing due to its potential role in modulating biological activity. This group likely serves as a reactive site for further chemical modifications or interactions with biological systems.

Recent studies have highlighted the importance of such glycosides in various applications. For instance, they have been explored as potential leads in drug delivery systems due to their ability to target specific receptors or transporters. The presence of multiple functional groups allows for further chemical modifications tailored to specific therapeutic needs.

In terms of synthesis, this compound likely requires a multi-step process involving advanced glycosylation techniques and protecting group strategies. The introduction of the phenyl, acetyl, and trichloroethoxyformamido groups would necessitate precise control over reaction conditions to ensure high yields and purity.

From an analytical standpoint,NO 278784-83-1 can be characterized using various spectroscopic methods such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These techniques provide insights into the molecular structure and confirm the presence of all substituents.

Furthermore,Phenyl 3,4,6-Tri-O-acetyl-...galactopyranoside has shown promise in bioassays targeting enzyme inhibition or receptor binding studies. Its unique structure may offer advantages in modulating enzymatic activity or serving as a substrate for glycosidases.

In conclusion,NO 278784-83-1 represents an advanced glycoside with significant potential in chemical biology and medicinal chemistry. Its complex structure provides ample opportunities for further research into its properties and applications.

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